Cas no 1705575-32-1 (rel-[(2R,3S)-1-Bromo-3-phenyl-2-aziridinyl]phenylmethanone)

rel-[(2R,3S)-1-Bromo-3-phenyl-2-aziridinyl]phenylmethanone structure
1705575-32-1 structure
Product Name:rel-[(2R,3S)-1-Bromo-3-phenyl-2-aziridinyl]phenylmethanone
CAS No:1705575-32-1
MF:C15H12BrNO
MW:302.16588306427
CID:5689409
Update Time:2024-02-02

rel-[(2R,3S)-1-Bromo-3-phenyl-2-aziridinyl]phenylmethanone Chemical and Physical Properties

Names and Identifiers

    • rel-[(2R,3S)-1-Bromo-3-phenyl-2-aziridinyl]phenylmethanone
    • Inchi: 1S/C15H12BrNO/c16-17-13(11-7-3-1-4-8-11)14(17)15(18)12-9-5-2-6-10-12/h1-10,13-14H/t13-,14+,17?/m0/s1
    • InChI Key: CQLGFIFJCOSFAT-RFOFMGPBSA-N
    • SMILES: C([C@H]1[C@H](C2=CC=CC=C2)N1Br)(C1=CC=CC=C1)=O

Experimental Properties

  • Density: 1.511±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 411.4±55.0 °C(Predicted)
  • pka: -6.60±0.60(Predicted)

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